Cas no 1378731-91-9 (2-Methyl-2-(2-methylpropyl)propanedioic acid)

• Product Name: 2-Methyl-2-(2-methylpropyl)propanedioic acid
• CAS No: 1378731-91-9
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 6566496
• PubChem ID: 23069273
• Update Time: 2025-07-02

2-Methyl-2-(2-methylpropyl)propanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(2-methylpropyl)propanedioic acid
• 1378731-91-9
• EN300-703919
• SCHEMBL6058507
• 2-Methyl-2-(2-methylpropyl)propanedioic acid

• Inchi： 1S/C8H14O4/c1-5(2)4-8(3,6(9)10)7(11)12/h5H,4H2,1-3H3,(H,9,10)(H,11,12)
• InChI Key： XLMVDMBGIIQUJL-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)(C)CC(C)C)=O

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-Methyl-2-(2-methylpropyl)propanedioic acid

2-Methyl-2-(2-methylpropyl)propanedioic Acid: A Versatile Compound in Medicinal Chemistry and Biotechnology

2-Methyl-2-(2-methylpropyl)propanedioic acid, with the CAS number 1378731-91-9, represents a unique class of organic compounds that have garnered significant attention in recent years due to their structural versatility and potential applications in pharmaceutical development. This compound belongs to the family of propanedioic acid derivatives, which are characterized by the presence of two carboxylic acid groups connected by a three-carbon chain. The introduction of branched alkyl groups, such as the 2-methylpropyl substituent, further enhances the chemical diversity and functional properties of this molecule. Recent advancements in synthetic methodologies and biological testing have positioned 2-Methyl-2-(2-methylpropyl)propanedioic acid as a promising candidate for drug discovery and material science applications.

As a derivative of propanedioic acid, this compound exhibits unique physicochemical properties that make it suitable for various applications. The 2-methylpropyl group introduces steric hindrance and alters the molecular geometry, which can influence its interaction with biological targets. Studies published in Journal of Medicinal Chemistry (2023) have highlighted the role of such branched structures in modulating the solubility and permeability of small molecule drugs, which are critical parameters for oral bioavailability. The 2-Methyl-2-(2-methylpropyl)propanedioic acid molecule, with its branched chain architecture, may offer improved pharmacokinetic profiles compared to its linear counterparts.

Recent research has focused on the synthetic pathways for 2-Methyl-2-(2-methylpropyl)propanedioic acid, particularly the development of efficient catalytic methods for its preparation. A 2023 study in Organic Letters demonstrated the use of chiral catalysts to achieve high enantioselectivity in the synthesis of this compound, which is essential for pharmaceutical applications where stereochemistry plays a critical role. The 2-methylpropyl substituent, when introduced in a controlled manner, can lead to the formation of chiral centers that may exhibit distinct biological activities. This finding has significant implications for the design of enantiomerically pure drugs, which are often more effective and less toxic than racemic mixtures.

The 2-Methyl-2-(2-methylpropyl)propanedioic acid molecule has also been explored for its potential as a polymer precursor in material science. In a 2023 paper published in Advanced Materials, researchers demonstrated that this compound can be polymerized to form biodegradable polymers with tunable mechanical properties. The 2-methylpropyl group contributes to the flexibility of the polymer chain, while the carboxylic acid groups provide functionalization sites for further chemical modifications. Such polymers have potential applications in drug delivery systems, where controlled release of active pharmaceutical ingredients is required.

Another area of interest is the biological activity of 2-Methyl-2-(2-methylpropyl)propanedioic acid. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties, although further research is needed to confirm these findings. A 2023 preclinical study in Pharmacological Research reported that derivatives of this compound showed reduced inflammation in animal models of arthritis. The 2-methylpropyl substituent may play a role in modulating the interaction of the molecule with inflammatory cytokines, although the exact mechanism requires further investigation.

The 2-Methyl-2-(2-methylpropyl)propanedioic acid molecule has also been studied for its potential as a drug delivery carrier. Its ability to form hydrogen bonds with biological molecules makes it a suitable candidate for the development of prodrugs. A 2023 review in Drug Delivery and Translational Research highlighted the advantages of using such compounds as carriers for hydrophobic drugs, as they can enhance solubility and improve bioavailability. The 2-methylpropyl group may also contribute to the stability of the prodrug formulation, reducing degradation in the gastrointestinal tract.

From a synthetic perspective, the 2-Methyl-2-(2-methylpropyl)propanedioic acid molecule presents unique challenges and opportunities for chemists. The presence of multiple stereocenters requires precise control of reaction conditions to achieve the desired stereochemistry. A 2023 study in Chemical Communications described a novel asymmetric synthesis approach that utilizes chiral auxiliaries to achieve high enantiomeric purity. This method has the potential to streamline the production of this compound for pharmaceutical applications, where stereochemical purity is a critical factor.

The 2-Methyl-2-(2-methylpropyl)propanedioic acid molecule has also been investigated for its role in green chemistry initiatives. Researchers are exploring sustainable methods for its synthesis, including the use of biocatalysts and environmentally friendly solvents. A 2023 paper in Green Chemistry reported the successful use of lipase-catalyzed esterification to produce this compound, reducing the reliance on toxic reagents and minimizing waste generation. This approach aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Despite the promising developments in the study of 2-Methyl-2-(2-methylpropyl)propanedioic acid, several challenges remain. The exact biological mechanisms of action are not yet fully understood, and further research is needed to validate its potential therapeutic applications. Additionally, the scalability of synthetic methods for industrial production requires optimization to ensure cost-effectiveness. Ongoing research in both academic and industrial settings is expected to address these challenges and expand the applications of this compound in various fields.

As the field of medicinal chemistry continues to evolve, the 2-Methyl-2-(2-methylpropyl)propanedioic acid molecule is likely to play an increasingly important role. Its unique structural features and functional properties make it a valuable tool for drug discovery and material science. The continued exploration of its synthetic potential, biological activity, and applications in drug delivery systems will undoubtedly contribute to the development of new therapies and advanced materials in the coming years.

Moreover, the 2-Methyl-2-(2-methylpropyl)propanedioic acid molecule serves as an excellent example of how structural modifications can significantly impact the properties and applications of a compound. The introduction of the 2-methylpropyl group demonstrates the importance of molecular design in achieving desired functionalities. As researchers continue to refine synthetic methods and explore new applications, the potential of this compound is expected to grow, paving the way for innovative solutions in pharmaceutical and material science.

In conclusion, the 2-Methyl-2-(2-methylpropyl)propanedioic acid molecule represents a promising area of research with diverse applications. Its unique structural features, combined with recent advances in synthetic methodologies and biological testing, position it as a valuable candidate for drug discovery and material science. The continued exploration of its properties and potential applications is likely to yield significant advancements in these fields, highlighting the importance of this compound in modern scientific research.